Cas no 2171685-15-5 (propan-2-yl 2-(2-carbamoylazetidin-1-yl)acetate)

Propan-2-yl 2-(2-carbamoylazetidin-1-yl)acetate is a specialized organic compound featuring an azetidine ring with a carbamoyl substituent, linked to an isopropyl acetate moiety. This structure imparts unique reactivity and functional versatility, making it valuable in synthetic chemistry and pharmaceutical intermediates. The carbamoyl group enhances hydrogen-bonding potential, while the azetidine ring contributes to conformational rigidity, which can influence biological activity. The isopropyl ester group offers improved solubility in organic solvents, facilitating further derivatization. This compound is particularly useful in the development of bioactive molecules, where its balanced polarity and stability support efficient synthetic transformations. Its well-defined structure ensures reproducibility in research and industrial applications.
propan-2-yl 2-(2-carbamoylazetidin-1-yl)acetate structure
2171685-15-5 structure
Product Name:propan-2-yl 2-(2-carbamoylazetidin-1-yl)acetate
CAS No:2171685-15-5
MF:C9H16N2O3
MW:200.234942436218
CID:6238563
PubChem ID:165507934
Update Time:2025-06-23

propan-2-yl 2-(2-carbamoylazetidin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • propan-2-yl 2-(2-carbamoylazetidin-1-yl)acetate
    • 2171685-15-5
    • EN300-1281385
    • Inchi: 1S/C9H16N2O3/c1-6(2)14-8(12)5-11-4-3-7(11)9(10)13/h6-7H,3-5H2,1-2H3,(H2,10,13)
    • InChI Key: SNLXOHXPSZDLLS-UHFFFAOYSA-N
    • SMILES: O(C(C)C)C(CN1CCC1C(N)=O)=O

Computed Properties

  • Exact Mass: 200.11609238g/mol
  • Monoisotopic Mass: 200.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 72.6Ų

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Additional information on propan-2-yl 2-(2-carbamoylazetidin-1-yl)acetate

Propan-2-yl 2-(2-Carbamoylazetidin-1-yl)acetate (CAS No. 2171685-15-5): An Emerging Compound in Pharmaceutical Research

Propan-2-yl 2-(2-carbamoylazetidin-1-yl)acetate (CAS No. 2171685-15-5) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its azetidine ring and carbamoyl group, exhibits promising properties that make it a valuable candidate for further investigation.

The chemical structure of propan-2-yl 2-(2-carbamoylazetidin-1-yl)acetate is particularly noteworthy. The azetidine ring, a four-membered heterocyclic compound, is known for its high reactivity and ability to form stable complexes with various metal ions. This structural feature contributes to the compound's potential for modulating biological processes. The carbamoyl group, on the other hand, is a functional group commonly found in many biologically active molecules, including amino acids and peptides. Together, these structural elements endow propan-2-yl 2-(2-carbamoylazetidin-1-yl)acetate with a unique set of properties that are of great interest to researchers.

Recent studies have explored the pharmacological activities of propan-2-yl 2-(2-carbamoylazetidin-1-yl)acetate. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, preliminary studies have shown that this compound can effectively inhibit the activity of certain proteases, which are key enzymes in various pathological processes such as cancer and inflammatory diseases. This inhibition could potentially lead to new therapeutic strategies for treating these conditions.

In addition to its enzymatic inhibition properties, propan-2-yl 2-(2-carbamoylazetidin-1-yl)acetate has also been investigated for its effects on cellular signaling pathways. Research has indicated that this compound can modulate the activity of certain signaling molecules, such as kinases and phosphatases, which play crucial roles in cell growth, differentiation, and survival. By influencing these signaling pathways, propan-2-yl 2-(2-carbamoylazetidin-1-yl)acetate may offer new avenues for developing targeted therapies.

The safety profile of propan-2-yl 2-(2-carbamoylazetidin-1-yl)acetate is another important aspect of its evaluation. Preclinical studies have demonstrated that this compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further development as a therapeutic agent. These findings are encouraging and suggest that propan-2-yl 2-(2-carbamoylazetidin-1-yl)acetate has the potential to be a safe and effective drug candidate.

To further validate the therapeutic potential of propan-2-yl 2-(2-carbamoylazetidin-1-yl)acetate, ongoing clinical trials are being conducted to assess its efficacy and safety in human subjects. These trials are designed to evaluate the compound's performance in treating specific diseases and conditions, such as cancer and inflammatory disorders. The results from these trials will provide valuable insights into the clinical utility of propan-2-yl 2-(2-carbamoylazetidin-1-yl)acetate.

In conclusion, propan-2-yl 2-(2-carbamoylazetidin-1-y l)acetate (CAS No. 2171685-15-5) represents an exciting advancement in pharmaceutical research. Its unique chemical structure and promising pharmacological activities make it a compelling candidate for further investigation and development. As research continues to uncover new applications and mechanisms of action for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutics.

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